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Compound of Interest

1-Butyl-4-methylpyridinium
Compound Name:
hexafluorophosphate

Cat. No.: B1279522

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-butyl-4-methylpyridinium
hexafluorophosphate, [b4mpy][PF6], an ionic liquid with significant potential as a green
solvent alternative in a variety of scientific and industrial applications. This document details its
physicochemical properties, synthesis, and key applications, with a focus on quantitative data
and experimental methodologies.

Introduction to [b4mpy][PF6]

1-Butyl-4-methylpyridinium hexafluorophosphate, [b4mpy][PF6], is a pyridinium-based
ionic liquid. lonic liquids (ILs) are salts with melting points below 100°C, and they are gaining
attention as environmentally friendly alternatives to volatile organic compounds (VOCSs) due to
their negligible vapor pressure, high thermal stability, and tunable solvent properties.[1] The
unique properties of [b4mpy][PF6] make it a versatile candidate for applications in organic
synthesis, catalysis, electrochemistry, and drug formulation.[1]

Physicochemical Properties

The fundamental properties of [b4mpy][PF6] are summarized in the table below. While
extensive data on the thermophysical properties of the hexafluorophosphate salt are not readily
available in the literature, data for the closely related 1-butyl-4-methylpyridinium
bis(trifluoromethylsulfonyl)imide ([o4mpy][Tf2N]) is provided for comparative purposes.[2][3] It

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1279522?utm_src=pdf-interest
https://www.benchchem.com/product/b1279522?utm_src=pdf-body
https://www.benchchem.com/product/b1279522?utm_src=pdf-body
https://www.benchchem.com/product/b1279522?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c9ra06243b
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c9ra06243b
https://pmc.ncbi.nlm.nih.gov/articles/PMC11573118/
https://pubs.acs.org/doi/10.1021/acs.jced.4c00255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Is important to note that the anion significantly influences the physicochemical properties of an

ionic liquid.
Value for [b4mpy] Value for [b4mpy]
Property Reference
[PF6] [Tf2N]
CAS Number 401788-99-6 691401-08-4 [1]
Molecular Formula CioH1e6FsNP C12H16FsN204S2 [1][2]
Molecular Weight 295.21 g/mol 446.42 g/mol [1112]
Brown lump / White to
Appearance yellow to orange Not specified [1]
powder/crystal
Melting Point ~45°C Not specified [1]
Density (g/cm?3 at )
Not available 1.439 [2]
298.15 K)
Viscosity (mPa-s at ]
Not available 73.1 [2]
298.15 K)
Refractive Index (at ]
Not available 1.435 [2]
298.15 K)
Electrical Conductivity )
Not available 2.5 [2]

(mS/cm at 298.15 K)

Synthesis of [b4mpy][PF6]

The synthesis of 1-butyl-4-methylpyridinium hexafluorophosphate is typically a two-step
process involving the quaternization of 4-methylpyridine followed by an anion exchange
reaction.[4][5]

Step 1: Synthesis of 1-butyl-4-methylpyridinium bromide ([b4mpy]Br)

 In a round-bottom flask, dissolve 4-methylpyridine (4-picoline) in ethyl acetate.
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e Slowly add 1-bromobutane to the solution (a 1:1.3 molar ratio of 4-methylpyridine to 1-
bromobutane can be used).

e Heat the reaction mixture to reflux (approximately 70°C) and stir for one week.

o During the reaction, the product, 1-butyl-4-methylpyridinium bromide, will phase-separate.
 After the reaction is complete, cool the mixture and separate the product layer.

o Wash the product layer three times with fresh ethyl acetate.

e Dry the resulting product under high vacuum.

Step 2: Anion Exchange to form 1-butyl-4-methylpyridinium hexafluorophosphate ([b4mpy]
[PF6])

o Dissolve the synthesized 1-butyl-4-methylpyridinium bromide in water.

e Add one equivalent of hexafluorophosphoric acid (HPFe) to the solution.
e Stir the mixture for one hour.

» Evaporate the water under reduced pressure.

¢ Dry the resulting brown viscous liquid under high vacuum to yield the final product, [b4mpy]
[PF6].
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Synthesis of [b4mpy][PF6]

Step 1: Quaternization

4-Methylpyridine 1-Bromobutane

O

Reflux in Ethyl Acetate

Step 2: Anion Exchange

HPF6

([b4mpy][P F6])
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General Workflow for a Heck Reaction in an lonic Liquid

Aryl Halide + Alkene Palladium Catalyst Base [b4mpy][PF6]

Heck Coupling Reaction

Product Extraction
(e.g., with ether)

Recycle lonic Liquid
and Catalyst
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Liquid-Liquid Extraction Workflow

Toluene/Heptane Mixture [b4mpy][PF6]

Vigorous Mixing

Phase Separation

Alkane-Rich Phase lonic Liquid-Rich Phase
(Upper Layer) (Lower Layer)

Compositional Analysis
(GC or NMR)

Distribution Coefficient

and Selectivity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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